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Compound of Interest

Compound Name: HO-PEG15-OH

Cat. No.: B1679190

For Immediate Release

This technical guide provides a comprehensive overview of the storage and handling
conditions for HO-PEG15-OH, an oligoethylene glycol compound of increasing interest in drug
development and various scientific applications. This document is intended for researchers,
scientists, and drug development professionals, offering detailed data, experimental protocols,
and safety workflows to ensure the integrity of the compound and the safety of laboratory
personnel.

Core Properties and Storage Conditions

HO-PEG15-0OH, a polyethylene glycol with 15 repeating ethylene oxide units, is a liquid at room
temperature. Its physicochemical properties are similar to other short-chain polyethylene
glycols. Proper storage is crucial to maintain its stability and prevent degradation.

Physicochemical Data

While specific experimental data for HO-PEG15-OH is not readily available in all public
literature, the following table provides data for structurally similar oligoethylene glycols,
pentaethylene glycol (n=5) and hexaethylene glycol (h=6), which can serve as a reliable
reference.
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Pentaethylene Hexaethylene HO-PEG15-OH
Property .
Glycol (n=5) Glycol (n=6) (n=15) (Estimated)
Molecular Formula C10H2206 C12H2607 C30H62016
Molecular Weight 238.28 g/mol [1][2] 282.34 g/mol ~682 g/mol
Clear, colorless to o Viscous, clear,
Appearance o Colorless liquid[3][4] o
yellow liquid[1] colorless liquid
] ] Liquid at room
Melting Point -8.6°C[1] 5-7°C[3][4]
temperature
Significantly higher;
- _ 184°C @ 2 mmHg[1] 216 -217°C @ 4 -
Boiling Point low volatility under
[2] mmHg[3][4] iy
standard conditions
) 1.126 g/mL at 25°C[1]
Density 2] ~1.127 g/mL at 20°C ~1.13 g/mL at 25°C
Flash Point >113°C (>230°F)[1][3] >110°C (>230°F)[3][4] >113°C
Water Solubility Miscible[1][5] Soluble Miscible

Stability

Stable under normal
conditions.[1][5]
Combustible.[1]

Stable under normal

conditions

Stable; susceptible to
oxidation at high

temperatures.

Incompatibilities

Strong oxidizing
agents, acid chlorides,
acid anhydrides.[1][5]

Strong oxidizing

agents

Strong oxidizing

agents

Recommended Storage

To ensure the long-term stability of HO-PEG15-OH, the following storage conditions are

recommended:
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Parameter Recommendation

Store in a cool, dry place.[3][6] For long-term
Temperature storage, refrigeration (2-8°C) is advisable. Avoid

repeated freeze-thaw cycles.

Store in a dark place or in an amber vial to
Light protect from light, as PEGs can be light-

sensitive.

For long-term storage, particularly for high-purity

grades used in sensitive applications, storing
Atmosphere ]

under an inert atmosphere (e.g., argon or

nitrogen) is recommended to prevent oxidation.

Keep containers tightly closed in a dry and well-
Container ventilated place.[3][4][6] Use containers made of
high-density polyethylene (HDPE) or glass.

Do not store with incompatible materials such as
General Practices strong oxidizing agents.[1][5][7] Store away from

sources of ignition.[6]

Experimental Protocols

Adherence to standardized laboratory procedures is essential when working with HO-PEG15-
OH to ensure both experimental accuracy and personnel safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. However, as a minimum, the following
PPE is recommended:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

e Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use.[6][8]
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» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[4]

Preparation of Aqueous Solutions

HO-PEG15-OH is miscible with water. The following protocol outlines the preparation of a
sterile aqueous solution.

o Materials:

o HO-PEG15-OH

o

Sterile, deionized, or distilled water

[¢]

Sterile graduated cylinder or volumetric flask

[e]

Sterile magnetic stir bar and stir plate

[e]

Sterile storage container
e Procedure:

1. In a laminar flow hood or other controlled environment, measure the desired volume of
sterile water.

2. While gently stirring the water, slowly add the required mass or volume of HO-PEG15-OH.
As PEG is viscous, allow time for complete transfer from the weighing vessel.

3. Continue stirring until the solution is homogeneous. PEG can be dissolved in warm water
(up to 80-90°C) to expedite dissolution, though this is often unnecessary for liquid PEGs.

4. If sterility is critical, the final solution can be sterile filtered through a 0.22 um or 0.45 pm
filter.

5. Store the prepared solution in a sterile, tightly sealed container under the recommended
storage conditions. Aqueous PEG solutions are generally stable at room temperature.

Handling Spills
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In the event of a spill, follow these procedures:

Ensure Proper Ventilation: Work in a well-ventilated area.

» Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to contain the spill.

o Collect the Material: Carefully sweep or scoop up the absorbed material and place it into a
suitable, labeled container for disposal.[6]

o Clean the Area: Clean the spill area thoroughly with soap and water.

» Waste Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Workflow and Relationship Diagrams

The following diagrams, generated using Graphviz, illustrate key workflows for the safe and
effective handling of HO-PEG15-OH.
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Recommended Storage Protocol
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Caption: Workflow for receiving and storing HO-PEG15-OH.
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Caption: General laboratory workflow for handling HO-PEG15-OH.
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Caption: Step-by-step procedure for managing a spill of HO-PEG15-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Handling of HO-PEG15-OH: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679190#storage-and-handling-conditions-for-ho-
pegl5-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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